Cas no 1354484-87-9 ((2S,4S)-4-(4-Bromo-2-isopropylphenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid)

• Product Name: (2S,4S)-4-(4-Bromo-2-isopropylphenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid
• CAS No: 1354484-87-9
• MF: C₁₉H₂₆BrNO₅
• MW: 428.317445278168
• CID: 4696089
• Update Time: 2025-06-08

(2S,4S)-4-(4-Bromo-2-isopropylphenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-(4-Bromo-2-isopropylphenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid

• Inchi： 1S/C19H26BrNO5/c1-11(2)14-8-12(20)6-7-16(14)25-13-9-15(17(22)23)21(10-13)18(24)26-19(3,4)5/h6-8,11,13,15H,9-10H2,1-5H3,(H,22,23)/t13-,15-/m0/s1
• InChI Key： KKIJMLQPWXFSQA-ZFWWWQNUSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C)C)O[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 519
• Topological Polar Surface Area: 76.1

Additional information on (2S,4S)-4-(4-Bromo-2-isopropylphenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid

Comprehensive Overview of (2S,4S)-4-(4-Bromo-2-isopropylphenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid (CAS No. 1354484-87-9)

The compound (2S,4S)-4-(4-Bromo-2-isopropylphenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid, identified by its CAS No. 1354484-87-9, is a highly specialized chiral molecule with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the pyrrolidinecarboxylic acid core and the tert-butoxycarbonyl (Boc) protecting group, make it a valuable intermediate in the development of bioactive compounds. Researchers and chemists are increasingly interested in this molecule due to its potential role in drug discovery, particularly in the synthesis of protease inhibitors and other therapeutic agents.

One of the key reasons for the growing attention toward CAS No. 1354484-87-9 is its relevance in addressing modern healthcare challenges, such as the development of targeted therapies for chronic diseases. The presence of the 4-Bromo-2-isopropylphenoxy moiety enhances its binding affinity to specific biological targets, making it a candidate for further exploration in medicinal chemistry. Additionally, the chiral centers at the 2S and 4S positions contribute to its stereoselective interactions, which are critical for optimizing drug efficacy and reducing side effects.

In the context of organic synthesis, (2S,4S)-4-(4-Bromo-2-isopropylphenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid serves as a versatile building block. The Boc group provides stability during multi-step reactions, while the carboxylic acid functionality allows for further derivatization. This compound is often utilized in peptide coupling reactions, where its chiral integrity ensures the production of enantiomerically pure products. Such characteristics align with the current industry demand for high-purity intermediates in the manufacture of advanced pharmaceuticals.

From an analytical perspective, the compound's structural complexity necessitates advanced characterization techniques, such as NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods are essential for confirming its purity and stereochemical configuration, which are paramount for its intended applications. The CAS No. 1354484-87-9 is also a subject of interest in computational chemistry, where molecular modeling studies predict its interactions with enzymes and receptors, offering insights into its mechanistic pathways.

The synthesis of (2S,4S)-4-(4-Bromo-2-isopropylphenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid involves meticulous control of reaction conditions to preserve its chiral purity. Recent advancements in asymmetric synthesis have improved the yield and scalability of this compound, addressing the needs of large-scale pharmaceutical production. Furthermore, its compatibility with green chemistry principles, such as the use of non-toxic solvents and catalysts, enhances its appeal in sustainable drug development.

In summary, CAS No. 1354484-87-9 represents a critical tool in modern chemical and pharmaceutical research. Its multifaceted applications, from drug discovery to organic synthesis, underscore its importance in advancing scientific and medical innovations. As the demand for precision medicine grows, compounds like this will continue to play a pivotal role in shaping the future of therapeutics.